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Compound of Interest

Compound Name: 1-(m-Nitro-phenyl)-2-nitro-propane

Cat. No.: B8508898 Get Quote

In-Depth Technical Guide: 1-(m-Nitro-phenyl)-2-
nitro-propane
This guide provides a focused overview of the fundamental physicochemical properties of 1-
(m-Nitro-phenyl)-2-nitro-propane, a compound of interest to researchers and professionals in

the fields of organic chemistry and drug development.

Core Molecular Data
A comprehensive summary of the molecular formula and weight for 1-(m-Nitro-phenyl)-2-
nitro-propane is presented below. This data is foundational for any experimental or theoretical

work involving this compound.

Property Value

Molecular Formula C9H10N2O4

Molecular Weight 210.187 g/mol [1]

Exact Mass 210.06400 u[1]

The structural formula of 1-(m-Nitro-phenyl)-2-nitro-propane consists of a propane chain

substituted with a meta-nitrophenyl group at the first carbon and a nitro group at the second

carbon. This structure dictates its chemical properties and reactivity.
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Logical Structure of 1-(m-Nitro-phenyl)-2-nitro-
propane
The following diagram illustrates the constituent parts of the molecule and their relationship to

the final compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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